Cas no 1824170-57-1 (tert-Butyl 1,3-dioxopyrrolo[3,4-c]pyridine-2-carboxylate)

• Product Name: tert-Butyl 1,3-dioxopyrrolo[3,4-c]pyridine-2-carboxylate
• CAS No: 1824170-57-1
• CID: 4622190
• Update Time: 2025-10-15

tert-Butyl 1,3-dioxopyrrolo[3,4-c]pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 1,3-dioxopyrrolo[3,4-c]pyridine-2-carboxylate

Additional information on tert-Butyl 1,3-dioxopyrrolo[3,4-c]pyridine-2-carboxylate

Comprehensive Overview of tert-Butyl 1,3-dioxopyrrolo[3,4-c]pyridine-2-carboxylate (CAS No. 1824170-57-1)

The compound tert-Butyl 1,3-dioxopyrrolo[3,4-c]pyridine-2-carboxylate (CAS No. 1824170-57-1) is a highly specialized heterocyclic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This pyrrolopyridine derivative is characterized by its unique structural framework, which combines a pyrrole ring fused with a pyridine core, further functionalized with a tert-butyl carboxylate group. Such structural features make it a valuable intermediate in the synthesis of bioactive molecules, particularly those targeting central nervous system (CNS) disorders and inflammatory diseases.

In recent years, the demand for heterocyclic compounds like tert-Butyl 1,3-dioxopyrrolo[3,4-c]pyridine-2-carboxylate has surged due to their versatility in drug discovery. Researchers are increasingly exploring its potential as a scaffold for designing novel kinase inhibitors and GPCR modulators, which are critical in treating conditions such as neurodegenerative diseases and autoimmune disorders. The compound's CAS No. 1824170-57-1 is frequently searched in academic and industrial databases, reflecting its growing relevance in high-throughput screening and combinatorial chemistry.

One of the key advantages of tert-Butyl 1,3-dioxopyrrolo[3,4-c]pyridine-2-carboxylate lies in its synthetic accessibility. The tert-butyl group enhances the compound's stability, making it suitable for multi-step organic synthesis. This attribute is particularly valuable in peptide coupling reactions and protecting group strategies, where robustness under varying pH conditions is essential. Additionally, its dioxopyrrolo moiety offers a reactive site for further functionalization, enabling the creation of diverse small-molecule libraries for drug development.

The compound's applications extend beyond traditional pharmaceuticals. With the rise of AI-driven drug discovery, tert-Butyl 1,3-dioxopyrrolo[3,4-c]pyridine-2-carboxylate has been identified as a promising candidate for machine learning-based virtual screening. Its molecular properties align well with Lipinski's Rule of Five, a benchmark for drug-likeness, making it a frequent subject of QSAR (Quantitative Structure-Activity Relationship) studies. This intersection of chemistry and computational biology underscores its potential in next-generation therapeutics.

From a commercial perspective, CAS No. 1824170-57-1 is often listed in catalogs of fine chemical suppliers catering to contract research organizations (CROs) and academic laboratories. Its pricing and availability are influenced by factors such as purity grade (e.g., >98% HPLC) and custom synthesis options. Given the compound's niche applications, suppliers frequently highlight its compatibility with microwave-assisted synthesis and flow chemistry techniques, which are trending topics in modern organic synthesis.

Environmental and regulatory considerations also play a role in the compound's usage. While tert-Butyl 1,3-dioxopyrrolo[3,4-c]pyridine-2-carboxylate is not classified as hazardous, its handling requires adherence to standard laboratory safety protocols. Researchers are advised to consult SDS (Safety Data Sheets) for specific storage and disposal guidelines. The compound's biodegradability and ecotoxicological profile are areas of ongoing investigation, particularly in light of the pharmaceutical industry's push toward green chemistry principles.

In summary, tert-Butyl 1,3-dioxopyrrolo[3,4-c]pyridine-2-carboxylate (CAS No. 1824170-57-1) represents a fascinating intersection of synthetic chemistry and biomedical innovation. Its structural complexity, coupled with its applicability in cutting-edge research, ensures its continued prominence in scientific literature and industrial workflows. As the demand for targeted therapies and precision medicine grows, this compound is poised to remain a cornerstone in the toolkit of chemists and pharmacologists alike.